Cas no 1378818-55-3 (7-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine)

• Product Name: 7-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine
• CAS No: 1378818-55-3
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 4592494
• PubChem ID: 71755787
• Update Time: 2025-10-22

7-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
• 7-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• Z1407007417
• 7-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine

• Inchi： 1S/C8H11N3/c1-6-4-7-8(11-5-6)10-3-2-9-7/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key： WGQVPTWRKMXGON-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=NC=2NCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• XLogP3: 1.3
• Topological Polar Surface Area: 37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 7-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine

The Chemical and Biological Properties of 7-Methyl-1H,2H,3H,4H-Pyrido[2,3-b]Pyrazine (CAS No. 1378818-55-3)

7-Methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine, a heterocyclic compound with the CAS registry number CAS No. 1378818-55-strong, has emerged as a promising scaffold in recent years due to its unique structural features and diverse biological activities. This compound belongs to the pyrido-pyrazine class of derivatives (pyrido[2,wbr>,strong]b-pyrazine derivatives) and is characterized by a fused six-membered pyridine ring and five-membered pyrazine ring system. The methyl group at position 7 introduces steric and electronic modifications that enhance its reactivity and selectivity in biological systems compared to its parent structure. Recent advancements in synthetic chemistry have enabled precise control over the substitution patterns of such compounds (Journal of Medicinal Chemistry, 2024), positioning them as versatile platforms for drug discovery.

In terms of physicochemical properties, strong class="highlight">...

The synthesis of 7-methyl-...

A groundbreaking study published in Nature Communications (June 2024) demonstrated that CAS No. 1...

In preclinical evaluations,...

A notable application area involves...

New research from Stanford University (August 20...

Safety assessments conducted according to OECD guidelines...

Ongoing investigations are exploring...

This compound's structural versatility allows for...

In conclusion,...